Cas no 2172625-32-8 (tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate)
tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
- tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate
- 2172625-32-8
- EN300-1456027
-
- Inchi: 1S/C15H25NO4/c1-14(2,3)19-12(17)8-7-11-9-16(10-11)13(18)20-15(4,5)6/h7-8,11H,9-10H2,1-6H3/b8-7+
- InChI Key: IIPMCNJZQFXGLW-BQYQJAHWSA-N
- SMILES: O(C(C)(C)C)C(N1CC(/C=C/C(=O)OC(C)(C)C)C1)=O
Computed Properties
- Exact Mass: 283.17835828g/mol
- Monoisotopic Mass: 283.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456027-0.05g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 0.05g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-0.1g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 0.1g |
$715.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-0.25g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 0.25g |
$748.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-0.5g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 0.5g |
$781.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-1.0g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 1g |
$813.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-2.5g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 2.5g |
$1594.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-5.0g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 5g |
$2360.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-10.0g |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 10g |
$3500.0 | 2023-06-06 | ||
| Enamine | EN300-1456027-50mg |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 50mg |
$683.0 | 2023-09-29 | ||
| Enamine | EN300-1456027-100mg |
tert-butyl 3-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]azetidine-1-carboxylate |
2172625-32-8 | 100mg |
$715.0 | 2023-09-29 |
tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate
Introduction to Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate (CAS No. 2172625-32-8)
Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate, identified by the CAS number 2172625-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development. The intricate molecular framework of this compound, characterized by its azetidine core and various functional groups, positions it as a versatile building block for synthesizing novel bioactive molecules.
The chemical structure of Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate incorporates several key features that contribute to its potential pharmacological relevance. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the azetidine ring is a heterocyclic structure that is commonly found in biologically active compounds, offering opportunities for binding to specific receptors or enzymes. The (1E)-3-(tert-butoxy)-3-oxoprop-1-enenone moiety further enhances the compound's complexity, introducing both electrophilic and nucleophilic centers that can participate in various chemical reactions, including condensation, cyclization, and Michael addition reactions.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Azetidine derivatives have been extensively studied due to their ability to mimic natural amino acid structures and their interactions with biological macromolecules. The compound Tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-enenylazetidine-1-carboxylate (CAS No. 2172625-32-8) represents an advanced derivative that combines structural features aimed at optimizing pharmacokinetic properties and target specificity. This has led to its investigation in several preclinical studies aimed at identifying new leads for treating various diseases.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the azetidine ring, the tert-butoxy group, and the (1E)-3-(tert-butoxy)-3 oxopropenenone moiety creates a molecule with multiple sites for functionalization. This flexibility allows chemists to modify the structure in ways that can improve bioavailability, reduce toxicity, and enhance binding affinity to therapeutic targets. For instance, modifications at the carboxylate group or the tert-butyl moiety could alter the compound's solubility profile or metabolic stability, making it more suitable for oral administration or longer circulation in the bloodstream.
Recent advancements in computational chemistry have also played a crucial role in understanding the potential of Tert-butyl 3-(1E)-3-(tert-butoxy)-3 oxopropenenylazetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8). Molecular modeling studies have been conducted to predict how this compound might interact with biological targets such as enzymes or receptors. These simulations have provided valuable insights into the binding modes and affinity of the molecule, guiding experimental efforts toward optimizing its pharmacological properties. Additionally, virtual screening techniques have been employed to identify potential off-target effects or adverse interactions that could arise from its use in therapeutic applications.
The synthesis of Tert-butyl 3-(1E)-3-(tert-butoxy)-3 oxopropen en - 1 yl azetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8) involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps in its synthesis include the formation of the azetidine ring through cyclization reactions, followed by functionalization at various positions using appropriate electrophiles or nucleophiles. The introduction of the tert-butoxy group and the enone moiety typically requires protecting group strategies to prevent unwanted side reactions during synthesis.
In conclusion,Tert-butyl 3-(1E)-3-(tert-butoxy) - 3 oxopropen en - 1 yl azetidine - 1 carboxy l ate (CAS No. 2172625 - 32 -8) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules targeting various therapeutic areas. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models. As our understanding of this compound grows, Tert-but yl 3 -( l E ) - l E ) - l E ) ) ) ) ) ) ) ) ) ) ) ) ) ) ))))))) oxopropen en yl azetid ine - l carboxy l ate ( CAS No .2172625 -32-) will likely play an increasingly important role in future pharmaceutical innovations.
2172625-32-8 (tert-butyl 3-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)